Cas no 1258651-10-3 (2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid)

2-{2-Bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid is a brominated heterocyclic compound featuring a fused thienopyran scaffold with an acetic acid substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules or functional materials. The bromine atom at the 2-position offers a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions. The acetic acid moiety enhances solubility in polar solvents and facilitates conjugation or derivatization. Its rigid thienopyran core contributes to stability while enabling precise steric and electronic modulation in target applications. Suitable for controlled modifications under standard synthetic conditions.

2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid structure

1258651-10-3 structure

Product Name:2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid

CAS No:1258651-10-3

MF:C₉H₉BrO₃S

MW:277.134960889816

MDL:MFCD17167275

CID:5207092

Update Time:2025-10-18

2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid
- 2-(2-bromo-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)acetic acid
- 2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}aceticacid
- 2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid
- MDL： MFCD17167275
- Inchi： 1S/C9H9BrO3S/c10-8-3-5-6(4-9(11)12)13-2-1-7(5)14-8/h3,6H,1-2,4H2,(H,11,12)
- InChI Key： INSFFHPIZIBRSG-UHFFFAOYSA-N
- SMILES： BrC1=CC2=C(CCOC2CC(=O)O)S1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
XLogP3: 1.9
Topological Polar Surface Area: 74.8

2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-89688-0.05g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	0.05g	$174.0	2023-09-01
Enamine	EN300-89688-0.1g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	0.1g	$257.0	2023-09-01
Enamine	EN300-89688-0.25g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	0.25g	$367.0	2023-09-01
Enamine	EN300-89688-0.5g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	0.5g	$579.0	2023-09-01
Enamine	EN300-89688-1.0g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	1.0g	$743.0	2023-02-11
Enamine	EN300-89688-2.5g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	2.5g	$1454.0	2023-09-01
Enamine	EN300-89688-5.0g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	5.0g	$2152.0	2023-02-11
Enamine	EN300-89688-10.0g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	10.0g	$3191.0	2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01085512-1g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	1g	￥3717.0	2023-04-04
Enamine	EN300-89688-1g	2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid	1258651-10-3	95%	1g	$743.0	2023-09-01